Cas no 58895-89-9 (1,4-Diazoniabicyclo[2.2.2]octane, 2-carboxy-1,4-dimethyl-, dibromide)

• Product Name: 1,4-Diazoniabicyclo[2.2.2]octane, 2-carboxy-1,4-dimethyl-, dibromide
• CAS No: 58895-89-9
• MF: C₉H₁₈Br₂N₂O₂
• MW: 346.059421062469
• CID: 340499
• PubChem ID: 12295735
• Update Time: 2025-04-19

1,4-Diazoniabicyclo[2.2.2]octane, 2-carboxy-1,4-dimethyl-, dibromide Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazoniabicyclo[2.2.2]octane, 2-carboxy-1,4-dimethyl-, dibromide
• 1,4-dimethyl-1,4-diazoniabicyclo[2.2.2]octane-3-carboxylic acid,dibromide
• DTXSID10485521
• 58895-89-9

• Inchi： 1S/C9H17N2O2.2BrH/c1-10-3-5-11(2,6-4-10)8(7-10)9(12)13;;/h8H,3-7H2,1-2H3;2*1H/q+1;;/p-1
• InChI Key： NXVVYVLQAZLZBT-UHFFFAOYSA-M
• SMILES： [Br-].[Br-].OC(C1C[N+]2(C)CC[N+]1(C)CC2)=O

Computed Properties

• Exact Mass: 325.8326
• Monoisotopic Mass: 343.97350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 36.97